Cas no 371758-70-2 (5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one)

• Product Name: 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• CAS No: 371758-70-2
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 1033544
• PubChem ID: 15504069
• Update Time: 2025-05-23

5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-pyridin-3-yl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• 371758-70-2
• DB-295803
• J-516394
• 5-(Pyridin-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• DTXSID30573434

• Inchi： 1S/C12H9N3O/c16-11-5-9-4-10(7-14-12(9)15-11)8-2-1-3-13-6-8/h1-4,6-7H,5H2,(H,14,15,16)
• InChI Key： PUUJZYWWPJGSMT-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC(=CN=C2N1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one

5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one: A Comprehensive Overview

The compound with CAS No 371758-70-2, commonly referred to as 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrrolopyridines, which are known for their aromaticity and versatility in chemical synthesis. The long-tail keyword for this compound is often associated with its role in medicinal chemistry and materials science.

Recent studies have highlighted the importance of 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one in drug discovery. Researchers have explored its potential as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for molecular recognition studies.

In terms of synthesis, the compound can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One of the most efficient routes involves the condensation of appropriate pyridine derivatives with carbonyl compounds under specific reaction conditions. This approach not only ensures high yields but also allows for functional group diversification, which is crucial for exploring its biological activities.

The structural features of 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one make it a valuable tool in materials science as well. Its aromaticity and conjugation properties render it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

Moreover, the compound has been studied extensively for its catalytic applications. Its ability to act as a Lewis acid or base makes it a promising candidate for catalyzing various organic transformations. Recent research has focused on optimizing its catalytic performance by modifying its substituents and exploring new reaction mechanisms.

In conclusion, 5-(Pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one (CAS No 371758-70-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a key molecule in both academic research and industrial development.